4-(3-Phenoxypropylamino)benzoic acid

• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol
• IUPAC Name: 4-(3-phenoxypropylamino)benzoic acid
• InChI: InChI=1S/C16H17NO3/c18-16(19)13-7-9-14(10-8-13)17-11-4-12-20-15-5-2-1-3-6-15/h1-3,5-10,17H,4,11-12H2,(H,18,19)
• InChI Key: RMVDFSUOWSZJJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCNC2=CC=C(C=C2)C(=O)O

Description

4-(3-Phenoxypropylamino)benzoic acid is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 15 g of ethyl p-[(3-phenoxypropyl)-amino]benzoate, 15 g of potassium hydroxide and 150 ml of ethanol-water (9:1) is refluxed for 3.5 hours. The mixture is acidified while hot with concentrated hydrochloric acid, diluted with water, chilled and filtered to give yellow crystals, mp 159°-162° C. Recrystallization from ethanol gives pale yellow crystals, mp 161°-163° C.